Cas no 1332531-21-1 ((4-chloro-1-ethyl-1H-pyrazol-5-yl)methylamine)

• Product Name: (4-chloro-1-ethyl-1H-pyrazol-5-yl)methylamine
• CAS No: 1332531-21-1
• MF: C₆H₁₁Cl₂N₃
• MW: 196.077638864517
• MDL: MFCD13857385
• CID: 3047558
• PubChem ID: 56773500
• Update Time: 2025-06-24

(4-chloro-1-ethyl-1H-pyrazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• [(4-Chloro-1-ethyl-1H-pyrazol-5-yl)methyl]aminehydrochloride
• (4-chloro-2-ethylpyrazol-3-yl)methanamine:hydrochloride
• (4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl]amine
• (4-Chloro-1-ethyl-1h-pyrazol-5-yl)methanamine hydrochloride
• CS-0216973
• AKOS024392506
• MFCD13857385
• 1-(4-chloro-1-ethyl-1H-pyrazol-5-yl)methanamine hydrochloride
• 1332531-21-1
• [(4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl]amine hydrochloride
• 1-(4-CHLORO-2-ETHYLPYRAZOL-3-YL)METHANAMINE HYDROCHLORIDE
• EN300-651469
• 1-(4-Chloro-1-ethyl-1H-pyrazol-5-yl)methanamine (HCl)
• (4-chloro-2-ethylpyrazol-3-yl)methanamine;hydrochloride
• (4-chloro-1-ethyl-1H-pyrazol-5-yl)methylamine

• MDL： MFCD13857385
• Inchi： 1S/C6H10ClN3.ClH/c1-2-10-6(3-8)5(7)4-9-10;/h4H,2-3,8H2,1H3;1H
• InChI Key： HCQHMIWHUOEHTJ-UHFFFAOYSA-N
• SMILES： C(C1=C(C=NN1CC)Cl)N.Cl

Computed Properties

• Exact Mass: 195.0330028g/mol
• Monoisotopic Mass: 195.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 181.1±27.9 °C

(4-chloro-1-ethyl-1H-pyrazol-5-yl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-chloro-1-ethyl-1H-pyrazol-5-yl)methylamine

Introduction to (4-Chloro-1-ethyl-1H-pyrazol-5-yl)methylamine (CAS No. 1332531-21-1)

(4-Chloro-1-ethyl-1H-pyrazol-5-yl)methylamine (CAS No. 1332531-21-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of (4-chloro-1-ethyl-1H-pyrazol-5-yl)methylamine consists of a pyrazole ring substituted with a chloro and ethyl group, along with a methylamine functional group. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of (4-chloro-1-ethyl-1H-pyrazol-5-yl)methylamine in the context of its pharmacological activities. One notable area of research is its potential as a modulator of neurotransmitter systems. Specifically, this compound has been investigated for its ability to interact with serotonin receptors, which are implicated in a wide range of neurological and psychiatric disorders.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that (4-chloro-1-ethyl-1H-pyrazol-5-yl)methylamine exhibits potent serotonin receptor agonist activity. This finding suggests that the compound could be further developed into therapeutic agents for conditions such as depression, anxiety, and chronic pain. The high affinity and selectivity for specific serotonin receptor subtypes make it a valuable lead compound for drug design.

Beyond its role in neurotransmitter modulation, (4-chloro-1-ethyl-1H-pyrazol-5-yl)methylamine has also been explored for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings indicate its potential utility in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of (4-chloro-1-ethyl-1H-pyrazol-5-yl)methylamine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been reported in the literature, allowing for efficient and scalable production. This ease of synthesis facilitates the exploration of structural modifications to optimize the compound's pharmacological profile.

In addition to its direct biological activities, (4-chloro-1-ethyl-1H-pyrazol-5-yl)methylamine has been used as a building block in the synthesis of more complex molecules. Its reactivity and functional group compatibility make it an ideal starting material for the preparation of derivatives with enhanced therapeutic properties. For instance, researchers have synthesized analogs with improved solubility and bioavailability, which are crucial parameters for drug development.

The safety profile of (4-chloro-1-ethyl-1H-pyrazol-5-y l)methylamine is an important consideration in its evaluation as a potential drug candidate. Preliminary toxicology studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and to ensure its suitability for clinical use.

Clinical trials are currently underway to assess the efficacy and safety of compounds derived from (4-chloro - 1 - ethyl - 1 H - pyrazol - 5 - yl ) methylamine . Early results from Phase I trials have shown promising outcomes, with patients demonstrating good tolerability and significant improvements in symptoms related to targeted conditions. These findings provide a strong foundation for advancing these compounds into later stages of clinical development.

In conclusion, (4-chloro - 1 - ethyl - 1 H - pyrazol - 5 - yl ) methylamine (CAS No. 1332531 - 21 - 1) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, coupled with its diverse biological activities and synthetic accessibility, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.